- Identification, Synthesis, and Characterization of Unknown Impurity in the Famotidine Powder for Oral Suspension Due to Excipient Interaction by UPLC-MS/MS and NMR, Journal of Liquid Chromatography & Related Technologies, 2015, 38(9), 977-985
Cas no 124646-10-2 (Propanimidamide,3-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]-)
124646-10-2 structure
Product Name:Propanimidamide,3-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]-
CAS No:124646-10-2
MF:C8H14N6S2
MW:258.366957187653
CID:98086
PubChem ID:15572362
Update Time:2025-04-18
Propanimidamide,3-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]- Chemical and Physical Properties
Names and Identifiers
-
- Propanimidamide,3-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]-
- 3-[2-guanidinothiazol-4-ylmethylthio]propionamidine
- 3-(((2-Guanidinothiazol-4-yl)methyl)thio)propanimidamide
- MYP80MD10H
- 3-(((2-((Diaminomethylidene)amino)thiazol-4-yl)methyl)sulfanyl)propanimidamide
- FAMOTIDIN IMPURITY, FAMOTIDINE AMIDINE- [USP IMPURITY]
- 3-[[[2-[(diaminomethylene)amino]thiazol-4-yl]methyl]thio]propanamidine
- FANULGZDUAVRRS-UHFFFAOYSA-N
- SCHEMBL16386284
- SCHEMBL10587291
- Famotidine specified impurity A [EP]
- 3-[[2-(diaminomethylideneamino)-1,3-thiazol-4-yl]methylsulfanyl]propanimidamide
- Famotidin impurity, famotidine amidine- [USP]
- UNII-MYP80MD10H
- Q27284298
- 124646-10-2
- Propanimidamide, 3-(((2-((aminoiminomethyl)amino)-4-thiazolyl)methyl)thio)-
- Famotidine impurity A [EP]
- DTXSID70154448
- 3-((2-(Diaminomethyleneamino)thiazol-4-yl)methylthio)propanimidamide
- FAMOTIDINE IMPURITY A [EP IMPURITY]
- Famotidine amidine
-
- Inchi: 1S/C8H14N6S2/c9-6(10)1-2-15-3-5-4-16-8(13-5)14-7(11)12/h4H,1-3H2,(H3,9,10)(H4,11,12,13,14)
- InChI Key: FANULGZDUAVRRS-UHFFFAOYSA-N
- SMILES: S(CC1=CSC(/N=C(\N)/N)=N1)CCC(=N)N
Computed Properties
- Exact Mass: 258.07242
- Monoisotopic Mass: 258.07213682g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 181Ų
Experimental Properties
- Density: 1.63
- Boiling Point: 455.5°C at 760 mmHg
- Flash Point: 229.3°C
- Refractive Index: 1.776
- PSA: 124.66
Propanimidamide,3-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]- Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Water ; 4 h, 80 °C
Reference
Propanimidamide,3-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]- Raw materials
Propanimidamide,3-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]- Preparation Products
- Propanamide,3-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]-N-(aminosulfonyl)- (106433-44-7)
- Bis(2-guanidino-4-thiazolyl)methyldisulfide (>85% Purity)(Famotidine Impurity) (129083-44-9)
- Famotidine adduct impurity (1994267-84-3)
- (Z)-3-(((2-((Diaminomethylene)amino)thiazol-4-yl)methyl)sulfinyl)-N'-sulfamoylpropanimidamide (90237-03-9)
- 3-2-(Aminoiminomethyl)amino-4-thiazolylmethylthiopropanamide (76824-16-3)
- Famotidine Related Compound B (89268-62-2)
- Propanimidamide,3-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]- (124646-10-2)
- Famotidine Acid (107880-74-0)
Propanimidamide,3-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]- Related Literature
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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